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Compound of Interest

Compound Name: CAY10581

Cat. No.: B8100985

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
CAY10581, a potent, reversible, and uncompetitive inhibitor of indoleamine 2,3-dioxygenase
(IDO1). This document is intended for use by professionals in research and drug development
who are familiar with handling chemical compounds in a laboratory setting.

Chemical and Physical Properties

CAY10581, a derivative of pyranonaphthoquinone, is a crystalline solid.[1] Key physical and
chemical data are summarized in the table below for easy reference.
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Property

Value

Reference

Formal Name

(+)3,4-dihydro-3-hydroxy-2,2-

dimethyl-4-
[(phenylmethyl)amino]-2H-
naphtho[2,3-b]pyran-5,10-
dione

[1]

CAS Number 1018340-07-2 [1]
Molecular Formula C22H21NO4 [1]
Formula Weight 363.4 g/mol [1]
Purity >97% [1]
Formulation A crystalline solid [1]
Appearance Solid [2]
DMF: 10 mg/mL, DMSO: 3
Solubility mg/mL, DMF:PBS (pH 7.2) [1]
(2:9): 0.1 mg/mL
Amax 252, 279, 334 nm [1]
Odor No data available [2]
pH No data available [2]

Melting/Freezing Point

No data available

[2]

Boiling Point/Range

No data available

[2]

Flash Point

No data available

[2]

Vapor Pressure

No data available

[2]

Vapor Density

No data available

[2]

Relative Density

No data available

[2]

Auto-ignition Temperature

No data available

[2]

Decomposition Temperature

No data available

[2]
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Safety and Handling

This material should be considered hazardous until further information becomes available. Do
not ingest, inhale, or allow contact with eyes, skin, or clothing. Wash thoroughly after handling.

[3]

Hazard Identification

CAY10581 is not classified as a hazardous substance or mixture according to the Globally
Harmonized System (GHS).[2] However, as a research chemical with limited toxicological data,
it should be handled with care.

First Aid Measures

Exposure Route First Aid Procedure Reference

Remove any contact lenses,
locate eye-wash station, and
flush eyes immediately with
Eye Contact large amounts of water. [2]
Separate eyelids with fingers
to ensure adequate flushing.

Promptly call a physician.

Rinse skin thoroughly with
large amounts of water.

Skin Contact Remove contaminated clothing  [2]
and shoes and call a

physician.

Immediately relocate self or
casualty to fresh air. If
) breathing is difficult, give
Inhalation ] o [2]
cardiopulmonary resuscitation
(CPR). Avoid mouth-to-mouth

resuscitation.

_ If symptoms persist, consult a
Ingestion
doctor.
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Personal Protective Equipment (PPE)

Protection Type Recommendation Reference
Wear appropriate protective
Eye/Face Protection eyeglasses or chemical safety
goggles.
Wear protective gloves and
Skin Protection clothing to prevent skin
exposure.
Use in a well-ventilated area,
Respiratory Protection preferably under a chemical [2]
fume hood.
Condition Recommendation Reference

Storage Temperature -20°C

[1]

Room temperature in the
Shipping Temperature continental US; may vary

elsewhere.

[1]

Stability > 4 years at -20°C

[1]

Keep container tightly sealed
N in a cool, well-ventilated area.
Storage Conditions ] ]
Keep away from direct sunlight

and sources of ignition.

[2]

] ) Strong acids/alkalis, strong
Incompatible Materials o )
oxidizing/reducing agents.

[2]

Biological Activity and Signaling Pathways

CAY10581 is a potent inhibitor of indoleamine 2,3-dioxygenase (IDO1), a heme-containing

enzyme that catalyzes the initial and rate-limiting step in tryptophan catabolism along the
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kynurenine pathway. IDO1 is a therapeutic target in oncology due to its role in mediating
immunosuppression in the tumor microenvironment.

IDO1 Inhibition Pathway

CAY10581 acts as a reversible and uncompetitive inhibitor of IDO1. The inhibition of IDO1 by
CAY10581 leads to a reduction in the conversion of tryptophan to kynurenine. This, in turn, can
help to restore T-cell function and enhance anti-tumor immunity.

IDO1 Inhibition Pathway
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Caption: CAY10581 inhibits the IDO1 enzyme, blocking tryptophan to kynurenine conversion.

Off-Target: Aryl Hydrocarbon Receptor (AHR) Activation

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b8100985?utm_src=pdf-body
https://www.benchchem.com/product/b8100985?utm_src=pdf-body
https://www.benchchem.com/product/b8100985?utm_src=pdf-body-img
https://www.benchchem.com/product/b8100985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8100985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Some IDOL1 inhibitors have been shown to act as agonists for the aryl hydrocarbon receptor
(AHR), a ligand-activated transcription factor involved in xenobiotic metabolism and immune
regulation.[1] This dual activity should be considered when interpreting experimental results.

Aryl Hydrocarbon Receptor (AHR) Activation
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Click to download full resolution via product page
Caption: Some IDOL1 inhibitors can also activate the Aryl Hydrocarbon Receptor (AHR).

Experimental Protocols

The following are generalized protocols based on methodologies described in the literature for
characterizing IDO1 inhibitors. Specific concentrations and incubation times may need to be
optimized for your experimental system.

Preparation of CAY10581 Stock Solution

¢ Solvent Selection: CAY10581 is soluble in organic solvents such as DMSO and DMF.[1]

e Stock Solution Preparation:
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[e]

To prepare a stock solution, dissolve CAY10581 in the solvent of choice.

o

Purge the solution with an inert gas.

[¢]

For agueous buffers, first dissolve CAY10581 in DMF and then dilute with the aqueous
buffer. An aqueous solution in 1:9 DMF:PBS (pH 7.2) will have a solubility of approximately
0.1 mg/mL.[1]

o

It is not recommended to store the aqueous solution for more than one day.[1]

In Vitro IDO1 Enzyme Inhibition Assay

This protocol is adapted from Kumar, S., et al. (2008).

e Reagents:

o

Recombinant human IDO1 enzyme
o L-Tryptophan (substrate)
o Methylene blue
o Ascorbic acid
o Catalase
o Phosphate buffer (e.g., KPi, pH 6.5)
o CAY10581 (test inhibitor)

e Assay Procedure:

o Prepare a reaction mixture containing phosphate buffer, L-tryptophan, methylene blue,
ascorbic acid, and catalase.

o Add the IDO1 enzyme to the reaction mixture.

o Add varying concentrations of CAY10581 or vehicle control to the reaction wells.
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[e]

Incubate the reaction at room temperature or 37°C for a specified time (e.g., 60 minutes).
o Stop the reaction by adding a stopping reagent (e.g., trichloroacetic acid).
o Incubate to convert N-formylkynurenine to kynurenine.

o Measure the kynurenine concentration by absorbance at a specific wavelength (e.g., 480
nm) after reacting with a colorimetric reagent (e.g., Ehrlich's reagent).

o Calculate the ICso value by plotting the percent inhibition against the logarithm of the
inhibitor concentration.
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In Vitro IDO1 Inhibition Assay Workflow
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;
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;
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Caption: Workflow for determining the in vitro inhibitory activity of CAY10581 on the IDO1
enzyme.

Disclaimer

This document is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS). It is the responsibility of the user to conduct a
thorough risk assessment before handling CAY10581. Always adhere to standard laboratory
safety practices and consult the most up-to-date SDS provided by the supplier. This product is
for research use only and is not for human or veterinary use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAY10581: A Technical Guide to Safety and Handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8100985#cay10581-safety-and-handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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